Dihydrochlamydocin
Overview
Description
Dihydrochlamydocin is a useful research compound. Its molecular formula is C28H40N4O6 and its molecular weight is 528.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Conformational Analysis : Dihydrochlamydocin's conformation and stereo configuration have been established through X-ray studies. This molecule exhibits significant nonplanarity in its peptide units and contains intramolecular hydrogen bonds, which are crucial for understanding its biological activity (Flippen & Karle, 1976).
Biological Evaluation for Antichlamydial Activity : Research has shown that dihydrothiazepines, related to this compound, can disrupt the CT-ClpXP complex in Chlamydia trachomatis, suggesting a potential application in developing antichlamydial drugs. This study suggests dihydrothiazepines as a promising starting point for new selective antichlamydial medications (de Campos et al., 2023).
Cytostatic Activity : The metabolite of Diheterospora chlamydosporia, Chlamydocin, related to this compound, has shown pronounced cytostatic activity. This indicates its potential in cancer research and therapy (Closse & Huguenin, 1974).
NMR Spectroscopy Analysis : Studies have used NMR spectroscopy to determine the conformational parameters of HC-toxin and its diacetyl derivative, closely related to this compound, in chloroform solution. Such studies are essential for understanding the structural basis of biological activity (Mascagni et al., 1983).
Application in Molecular Biology : The research on this compound's structural and biological properties contributes to a broader understanding of cyclic tetrapeptides, which can be crucial for drug design, molecular biology, and biochemistry.
properties
IUPAC Name |
(3S,9S,12R)-3-benzyl-9-[(7R)-7-hydroxy-6-oxooctyl]-6,6-dimethyl-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone | |
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InChI |
InChI=1S/C28H40N4O6/c1-18(33)23(34)15-9-5-8-13-20-24(35)31-28(2,3)27(38)30-21(17-19-11-6-4-7-12-19)26(37)32-16-10-14-22(32)25(36)29-20/h4,6-7,11-12,18,20-22,33H,5,8-10,13-17H2,1-3H3,(H,29,36)(H,30,38)(H,31,35)/t18-,20+,21+,22-/m1/s1 | |
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InChI Key |
UXOLDMJAFJDQSE-RYFAJOAYSA-N | |
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Canonical SMILES |
CC(C(=O)CCCCCC1C(=O)NC(C(=O)NC(C(=O)N2CCCC2C(=O)N1)CC3=CC=CC=C3)(C)C)O | |
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Isomeric SMILES |
C[C@H](C(=O)CCCCC[C@H]1C(=O)NC(C(=O)N[C@H](C(=O)N2CCC[C@@H]2C(=O)N1)CC3=CC=CC=C3)(C)C)O | |
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Molecular Formula |
C28H40N4O6 | |
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DSSTOX Substance ID |
DTXSID501017904 | |
Record name | Dihydrochlamydocin | |
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Molecular Weight |
528.6 g/mol | |
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CAS RN |
52574-64-8 | |
Record name | Dihydrochlamydocin | |
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Retrosynthesis Analysis
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